2-((7-benzyl-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(3-methoxypropyl)acetamide

• IUPAC Name: 2-[(7-benzyl-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)sulfanyl]-N-(3-methoxypropyl)acetamide
• InChI: InChI=1S/C18H21N5O3S/c1-26-11-5-8-19-15(24)13-27-18-21-20-16-17(25)22(9-10-23(16)18)12-14-6-3-2-4-7-14/h2-4,6-7,9-10H,5,8,11-13H2,1H3,(H,19,24)
• InChI Key: CPKJJOVEIYVZIS-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC(=O)CSC1=NN=C2N1C=CN(C2=O)CC3=CC=CC=C3
• Molecular Formula: C18H21N5O3S
• Molecular Weight: 387.5 g/mol
• CAS No.: 1251580-70-7

Description

2-((7-benzyl-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)-N-(3-methoxypropyl)acetamide is a useful research compound. Its molecular formula is C18H21N5O3S and its molecular weight is 387.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A significant body of research has been dedicated to synthesizing and assessing the biological activities of compounds incorporating thiadiazole and triazolo[4,3-a]pyrazin moieties. These efforts aim at exploring their potential in various applications, including as antimicrobial, antifungal, and insecticidal agents.

• Antimicrobial and Antifungal Applications : Compounds bearing the triazolo[4,3-a]pyrazin structure have been synthesized and evaluated for their antibacterial and antifungal activities. These compounds have shown promise against a range of Gram-positive and Gram-negative bacteria, as well as fungal strains, suggesting their potential in developing new antimicrobial agents (Hassan, 2013), (Reddy et al., 2013).

• Insecticidal Efficacy : Innovative heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal efficacy against pests such as the cotton leafworm, Spodoptera littoralis. These findings underscore the potential of these compounds in agricultural applications, providing a new avenue for pest management strategies (Fadda et al., 2017).

Chemical Synthesis and Characterization

The chemical synthesis of related compounds involves various strategies to incorporate the desired functional groups and heterocyclic structures, aiming at enhancing their biological activity or facilitating their use in specific applications.

• Heterocyclic Synthesis : The synthesis of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles and their characterization highlights the versatility of heterocyclic chemistry in designing compounds with potential biological activity. Such endeavors not only expand the chemical space of these heterocycles but also pave the way for discovering novel compounds with significant applications (Reddy et al., 2013).